Cas no 1899145-46-0 (3-2-fluoro-5-(trifluoromethyl)phenylprop-2-en-1-amine)

• Product Name: 3-2-fluoro-5-(trifluoromethyl)phenylprop-2-en-1-amine
• CAS No: 1899145-46-0
• MF: C₁₀H₉F₄N
• MW: 219.178776502609
• CID: 5888299
• PubChem ID: 117311702
• Update Time: 2025-05-23

3-2-fluoro-5-(trifluoromethyl)phenylprop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-2-fluoro-5-(trifluoromethyl)phenylprop-2-en-1-amine
• 3-[2-fluoro-5-(trifluoromethyl)phenyl]prop-2-en-1-amine
• EN300-1963329
• 1899145-46-0

• Inchi： 1S/C10H9F4N/c11-9-4-3-8(10(12,13)14)6-7(9)2-1-5-15/h1-4,6H,5,15H2/b2-1+
• InChI Key： NSFGTUHJPJETEL-OWOJBTEDSA-N
• SMILES： FC1=CC=C(C(F)(F)F)C=C1/C=C/CN

Computed Properties

• Exact Mass: 219.06711194g/mol
• Monoisotopic Mass: 219.06711194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 3-2-fluoro-5-(trifluoromethyl)phenylprop-2-en-1-amine

3-2-Fluoro-5-(Trifluoromethyl)Phenylprop-2-en-1-Amine: A Comprehensive Overview

3-2-Fluoro-5-(Trifluoromethyl)Phenylprop-2-en-1-Amine (CAS No. 1899145-46-0) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which includes a fluorinated aromatic ring and a trifluoromethyl substituent, making it a prime candidate for various chemical transformations and functionalization processes. The presence of these groups imparts distinctive electronic and steric properties, rendering it highly versatile in synthetic chemistry.

The synthesis of 3-2-fluoro-5-(trifluoromethyl)phenylprop-2-en-1-amine involves a series of intricate chemical reactions, including nucleophilic substitutions, coupling reactions, and reductions. Recent advancements in catalytic methods have enabled the efficient construction of this compound with high yields and excellent stereochemical control. Researchers have also explored the use of microwave-assisted synthesis and continuous-flow reactors to enhance the scalability and sustainability of its production processes.

One of the most promising applications of this compound lies in its role as an intermediate in drug discovery. The fluorinated aromatic ring is known to enhance pharmacokinetic properties such as bioavailability and metabolic stability, which are critical for developing effective therapeutic agents. For instance, studies have demonstrated that 3-2-fluoro substituents can significantly improve the potency of kinase inhibitors, a class of drugs used in treating various cancers.

In addition to its pharmaceutical applications, 3-2-fluoro-5-(trifluoromethyl)phenylprop-2-en-1-amine has garnered attention in the agrochemical industry. Its ability to act as a precursor for herbicides and insecticides has been extensively investigated. The trifluoromethyl group contributes to the compound's stability against enzymatic degradation, making it an ideal candidate for developing environmentally friendly pest control agents.

Recent research has also highlighted the potential of this compound in materials science. By incorporating it into polymer matrices, scientists have developed advanced materials with improved thermal stability and mechanical properties. These materials find applications in high-performance electronics and aerospace industries.

The development of novel synthetic routes for 3-2-fluoro-5-(trifluoromethyl)phenylprop-2-en-1-amine has been a focal point for chemists worldwide. Innovations such as metal-catalyzed cross-couplings and asymmetric synthesis have opened new avenues for its production. These methods not only enhance the efficiency of synthesis but also reduce the environmental footprint associated with traditional manufacturing processes.

In conclusion, 3-2-fluoro-5-(trifluoromethyl)phenylprop-2-en